Dehydro Rifaximin
Dehydro Rifaximin
Brand Name:
Vulcanchem
CAS No.:
80621-76-7
VCID:
VC0138644
InChI:
InChI=1S/C43H49N3O11/c1-19-14-16-46-28(18-19)44-32-29-30-37(50)25(7)40-31(29)41(52)43(9,57-40)55-17-15-27(54-10)22(4)39(56-26(8)47)24(6)36(49)23(5)35(48)20(2)12-11-13-21(3)42(53)45-33(34(32)46)38(30)51/h11-18,20,22-24,27,35-36,39,48-50H,1-10H3/b12-11+,17-15+,21-13-,45-33?/t20-,22+,23+,24+,27-,35-,36+,39+,43-/m0/s1
SMILES:
CC1C=CC=C(C(=O)N=C2C3=C(C4=C(C2=O)C(=C(C5=C4C(=O)C(O5)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)N=C6N3C=CC(=C6)C)C
Molecular Formula:
C₄₃H₄₉N₃O₁₁
Molecular Weight:
783.9 g/mol
Dehydro Rifaximin
CAS No.: 80621-76-7
Reference Standards
VCID: VC0138644
Molecular Formula: C₄₃H₄₉N₃O₁₁
Molecular Weight: 783.9 g/mol
| CAS No. | 80621-76-7 |
|---|---|
| Product Name | Dehydro Rifaximin |
| Molecular Formula | C₄₃H₄₉N₃O₁₁ |
| Molecular Weight | 783.9 g/mol |
| IUPAC Name | [(7S,9E,11S,12R,13S,14R,15R,16R,17S,18S,19E,21Z)-2,15,17-trihydroxy-11-methoxy-3,7,12,14,16,18,22,30-octamethyl-6,23,36-trioxo-8,37-dioxa-24,27,33-triazahexacyclo[23.10.1.14,7.05,35.026,34.027,32]heptatriaconta-1(35),2,4,9,19,21,24,26(34),28,30,32-undecaen-13-yl] acetate |
| Standard InChI | InChI=1S/C43H49N3O11/c1-19-14-16-46-28(18-19)44-32-29-30-37(50)25(7)40-31(29)41(52)43(9,57-40)55-17-15-27(54-10)22(4)39(56-26(8)47)24(6)36(49)23(5)35(48)20(2)12-11-13-21(3)42(53)45-33(34(32)46)38(30)51/h11-18,20,22-24,27,35-36,39,48-50H,1-10H3/b12-11+,17-15+,21-13-,45-33?/t20-,22+,23+,24+,27-,35-,36+,39+,43-/m0/s1 |
| Standard InChIKey | UIQBVIBLPYSOHX-GEOWOUTJSA-N |
| Isomeric SMILES | C[C@H]1/C=C/C=C(\C(=O)N=C2C3=C(C4=C(C2=O)C(=C(C5=C4C(=O)[C@](O5)(O/C=C/[C@@H]([C@H]([C@H]([C@@H]([C@@H]([C@@H]([C@H]1O)C)O)C)OC(=O)C)C)OC)C)C)O)N=C6N3C=CC(=C6)C)/C |
| SMILES | CC1C=CC=C(C(=O)N=C2C3=C(C4=C(C2=O)C(=C(C5=C4C(=O)C(O5)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)N=C6N3C=CC(=C6)C)C |
| Canonical SMILES | CC1C=CC=C(C(=O)N=C2C3=C(C4=C(C2=O)C(=C(C5=C4C(=O)C(O5)(OC=CC(C(C(C(C(C(C1O)C)O)C)OC(=O)C)C)OC)C)C)O)N=C6N3C=CC(=C6)C)C |
| Synonyms | [2S-(2R*,16Z,18E,20R*,21R*,22S*,23S*,24S*,25R*,26S*,27R*,28E)]-25-(Acetyloxy)-5,21,23-trihydroxy-27-methoxy-2,4,11,16,20,22,24,26-octamethyl-6H-27-(epoxypentadeca[1,11,13]trienonitrilo)benzofuro[4,5-e]pyrido[1,2-a]benzimidazole-1,6,15(2H)-trione; |
| PubChem Compound | 13002733 |
| Last Modified | Nov 11 2021 |
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